Cas no 5458-35-5 (Benzeneacetic acid,2,2-dimethylpentyl ester)

• Product Name: Benzeneacetic acid,2,2-dimethylpentyl ester
• CAS No: 5458-35-5
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 378192
• PubChem ID: 229711
• Update Time: 2025-04-19

Benzeneacetic acid,2,2-dimethylpentyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,2-dimethylpentyl ester
• 2,2-dimethylpentyl 2-phenylacetate
• 2,2-dimethylpentyl phenylacetate
• AC1L5HWY
• AC1Q62RI
• AG-J-66828
• AR-1D1571
• CTK5A1797
• NSC23550
• NSC-23550
• DTXSID10281949
• 5458-35-5

• Inchi： 1S/C15H22O2/c1-4-10-15(2,3)12-17-14(16)11-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3
• InChI Key： RHZRKWRJMMAMTC-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CC(C)(C)CCC

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives